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Compound of Interest

Compound Name: cis-Aconitic anhydride

Cat. No.: B027748 Get Quote

cis-Aconitic Anhydride: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of cis-aconitic anhydride, covering its chemical

identity, structural details, physicochemical properties, synthesis, and significant roles in

biochemical pathways and therapeutic applications.

Chemical Structure and IUPAC Name
cis-Aconitic anhydride is a cyclic dicarboxylic anhydride derived from cis-aconitic acid. Its

structure features a five-membered furan-2,5-dione ring substituted with an acetic acid group.

IUPAC Name: 2-(2,5-dioxofuran-3-yl)acetic acid[1][2]

Synonyms:cis-Propene-1,2,3-tricarboxylic anhydride[3][4]

The chemical structure can be visualized as follows:

Caption: Chemical structure of cis-Aconitic Anhydride.

Physicochemical Properties
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A summary of the key quantitative data for cis-aconitic anhydride is presented in the table

below for easy reference and comparison.

Property Value Reference

Molecular Formula C₆H₄O₅ [3][4][5][6]

Molecular Weight 156.09 g/mol [3]

CAS Number 6318-55-4 [3]

Appearance
White to off-white crystalline

powder

Melting Point 75-78 °C [3]

Solubility
Soluble in acetone and

ethanol. Reacts with water.

SMILES O=C(O)CC1=CC(=O)OC1=O [3]

InChI
1S/C6H4O5/c7-4(8)1-3-2-

5(9)11-6(3)10/h2H,1H2,(H,7,8)
[3]

Experimental Protocols
The synthesis of cis-aconitic anhydride is typically a two-step process, starting from the

dehydration of citric acid to form cis-aconitic acid, followed by cyclization to the anhydride.

Step 1: Synthesis of cis-Aconitic Acid from Citric Acid

This protocol is adapted from established methods of dehydrating citric acid.

Materials:

Citric acid monohydrate (210 g, 1 mole)

Concentrated sulfuric acid (210 g, 2 moles)

Deionized water
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1 L round-bottom flask

Reflux condenser

Oil bath

Shallow dish

Suction funnel

Procedure:

In the 1 L round-bottom flask, combine 210 g of powdered citric acid monohydrate with a

solution of 210 g of concentrated sulfuric acid in 105 mL of water.

Equip the flask with a reflux condenser.

Heat the mixture in an oil bath maintained at 140-145 °C for 7 hours.

Pour the resulting light brown solution into a shallow dish and allow it to cool slowly.

As the solution cools, cis-aconitic acid will crystallize. Stir occasionally to break up the

solid mass.

Collect the solid product by suction filtration.

The crude cis-aconitic acid can be purified by recrystallization from glacial acetic acid.

Step 2: Cyclization to cis-Aconitic Anhydride

Materials:

cis-Aconitic acid (from Step 1)

Acetic anhydride

Round-bottom flask

Reflux condenser
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Rotary evaporator

Procedure:

Place the dried cis-aconitic acid into a round-bottom flask.

Add an excess of acetic anhydride.

Reflux the mixture for 1-2 hours.

After the reaction is complete, remove the excess acetic anhydride under reduced

pressure using a rotary evaporator.

The resulting solid is cis-aconitic anhydride, which can be purified by recrystallization

from a suitable solvent like benzene or a mixture of ethyl acetate and hexane.

Biological Significance and Applications
cis-Aconitic acid is a key intermediate in the citric acid cycle, a fundamental metabolic pathway.

The enzyme aconitase catalyzes the reversible conversion of citrate to isocitrate, with cis-

aconitate as the intermediate. This isomerization is crucial for the subsequent oxidative

decarboxylation steps of the cycle.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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